N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide

• Molecular Formula: C22H26FN3O
• Molecular Weight: 367.5 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]propanamide
• InChI: InChI=1S/C22H26FN3O/c23-20-10-4-5-11-21(20)24-22(27)12-14-26-17-15-25(16-18-26)13-6-9-19-7-2-1-3-8-19/h1-11H,12-18H2,(H,24,27)/b9-6+
• InChI Key: LEUDQUINAHKKPM-RMKNXTFCSA-N
• Isomeric SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)C/C=C/C3=CC=CC=C3
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)CC=CC3=CC=CC=C3

Description

N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide, also known as FPPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPPP belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities, including antipsychotic, anxiolytic, and analgesic effects.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide is still not fully understood, but it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has also been shown to reduce pain sensitivity, suggesting potential analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide in lab experiments is its high potency and selectivity for dopamine D2 and serotonin 5-HT1A receptors. However, its potential toxicity and limited solubility in aqueous solutions may pose challenges for its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide. One area of interest is in the development of new drugs for the treatment of psychiatric disorders based on the structure of N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications in other areas of medicine.

Synthesis Methods

N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide can be synthesized through a multistep process that involves the reaction of 2-fluoroaniline with 3-bromopropionyl chloride to form 2-fluoro-N-(3-bromopropionyl)aniline. This intermediate is then reacted with (E)-3-phenyl-2-propen-1-amine and piperazine to obtain the final product, N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide.

Scientific Research Applications

N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has been extensively studied for its potential therapeutic applications in various areas of medicine. One of the most promising areas of research is in the treatment of psychiatric disorders such as schizophrenia and anxiety. N-(2-fluorophenyl)-3-{4-[(2E)-3-phenyl-2-propenyl]-1-piperazinyl}propanamide has been shown to exhibit antipsychotic and anxiolytic effects in animal models, making it a potential candidate for the development of new drugs for these conditions.